4,6-Dichloro-5-iodopyrimidin-2-amine

• IUPAC Name: 4,6-dichloro-5-iodopyrimidin-2-amine
• InChI: InChI=1S/C4H2Cl2IN3/c5-2-1(7)3(6)10-4(8)9-2/h(H2,8,9,10)
• InChI Key: IQVQQIGQOSEIAX-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(N=C(N=C1Cl)N)Cl)I
• Molecular Formula: C4H2Cl2IN3
• Molecular Weight: 289.89 g/mol
• CAS RN: 1208108-99-9

Description

“4,6-Dichloro-5-iodopyrimidin-2-amine” is a chemical compound with the molecular formula C4H2Cl2IN3. It is used in various scientific and industrial applications.

Synthesis Analysis

The synthesis of “this compound” involves several steps. One of the key intermediate compounds in the synthesis process is “2-Amino-4,6-dichloropyrimidine-5-carboxaldehyde” which is used as a substrate in the synthesis of amino acid and peptide analogues.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrimidine ring which is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and involve multiple steps. For instance, it can react with piperidine to produce “2-chloro-5-methyl-4-piperidin-1-yl-pyrimidine” in the presence of dioxane as a solvent.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. It has a molecular weight of 289.89 and its InChI key is IQVQQIGQOSEIAX-UHFFFAOYSA-N.

Scientific Research Applications

Molecular Structure Investigation

• A study by Aayisha et al. (2019) investigated a similar molecule, 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine, using experimental and theoretical techniques. This research provides insights into the molecular structure, stability, and electronic properties of such compounds, which can be relevant for understanding 4,6-Dichloro-5-iodopyrimidin-2-amine.

Synthesis of Derivatives

• Bakavoli et al. (2006) described a process to obtain 4-Amino-5-bromo-2-substituted-aminopyrimidines from a compound closely related to this compound. This synthesis route is useful for producing thiazolo[4,5-d] pyrimidine derivatives, indicating the potential for this compound in creating novel compounds (Bakavoli et al., 2006).

Crystal Structure and X-ray Analysis

• Doulah et al. (2014) studied the regioselective displacement reaction of ammonia with a similar compound, 5-bromo-2,4-dichloro-6-methylpyrimidine, which led to the formation of 5-bromo-2-chloro-6-methylpyrimidin-4-amine. Their findings, based on X-ray crystallography, can provide valuable insights into the structural analysis of this compound (Doulah et al., 2014).

Regioselective Amination

• The research by Smith and Buchwald (2016) on the regioselective amination of substituted di- and trichloropyrimidines to produce 2-aminopyrimidines underlines the chemical reactivity and potential transformations of this compound in synthesizing various derivatives (Smith & Buchwald, 2016).

Synthesis of Aminopyrimidine Derivatives

• Khan et al. (2015) developed a solvent-free protocol for synthesizing 2-aminopyrimidine derivatives from 2-amino-4,6-dichloropyrimidine and different amines. This methodology could be applicable to this compound, indicating its versatility in producing a variety of derivatives (Khan et al., 2015).

Biological Activities

• He et al. (2020) studied the binding mode of a related compound, 5-((4-((4-chlorophenoxy)methyl)-5-iodo-1H-1,2,3-triazol-1-yl)methyl)-2-methylpyrimidin-4-amine, through X-ray crystallography, DFT calculation, and molecular docking. This research highlights the potential of this compound in biological activities and drug design (He et al., 2020).

Safety and Hazards

“4,6-Dichloro-5-iodopyrimidin-2-amine” is classified as a hazardous substance. It has been assigned the GHS07 pictogram and the signal word “Warning”. The hazard statements associated with this compound include H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding release to the environment and proper disposal of contents/container.